Cas no 19833-82-0 (2-hydroxy-5-methoxy-3-tridecyl-1,4-benzoquinone)

• Product Name: 2-hydroxy-5-methoxy-3-tridecyl-1,4-benzoquinone
• CAS No: 19833-82-0
• Molecular Formula: C₂₀H₃₂O₄
• Molecular Weight: 336.46568
• CID: 1390238
• PubChem ID: 167846

2-hydroxy-5-methoxy-3-tridecyl-1,4-benzoquinone Properties

Names and Identifiers

• 2-hydroxy-5-methoxy-3-tridecyl-1,4-benzoquinone
• AG-L-22803
• Methyl 2-hydroxy-5-methoxy-3-nitrobenzenecarboxylate
• 3-Nitro-2-oxy-5-methoxy-benzoesaeuremethylester
• ANW-55433
• 2-hydroxy-5-methoxy-3-tridecyl-[1,4]benzoquinone
• BE-0042
• 5-O-methylrapanone
• 2-Hydroxy-5-methoxy-3-nitro-benzoesaeure-methylester
• 2-hydroxy-5-methoxy-3-nitro-benzoic acid methyl ester
• 2-hydroxy-5-methoxy-3-tridecylcyclohexa-2,5-diene-1,4-dione
• 2-hydroxy-5-methoxy-3-tridecyl-(1,4)-benzoquinone
• CTK4G2321
• 2-Hydroxy-5-methoxy-3-tridecyl-[1,4]benzochinon
• SureCN1734996
• 3-Nitro-5-methoxy-salicylsaeure-methylester
• Rapanone, derivative of
• FRAFMLCDGYVHNZ-UHFFFAOYSA-N
• CHEMBL2269075
• BDBM50078855
• Sorgoleone-364
• DL-NORADRENALINEHYDROCHLORIDE
• 2-hydroxy-5-methoxy-3-tridecyl[1,4]benzoquinone
• p-Benzoquinone, 2-hydroxy-5-methoxy-3-tridecyl-
• 19833-82-0
• DTXSID50941671
• 2,5-Cyclohexadiene-1,4-dione, 2-hydroxy-5-methoxy-3-tridecyl-
• SCHEMBL16465702

• MDL： MFCD07782229
• InChIKey： FRAFMLCDGYVHNZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H32O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-19(22)17(21)15-18(24-2)20(16)23/h15,22H,3-14H2,1-2H3
• SMILES： CCCCCCCCCCCCCC1=C(C(=O)C=C(C1=O)OC)O

Computed Properties

• Exact Mass: 336.23016
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 13
• Monoisotopic Mass: 336.23
• Heavy Atom Count: 24
• Complexity: 474
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6
• Refractive Index: 1.502
• Boiling Point: 464.7°C at 760 mmHg
• Flash Point: 154.6°C
• Density: 1.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones